Divergent Kinase Target Selectivity
The fundamental differentiator for procurement is the primary target. The parent WEHI-345 is a validated, highly specific RIPK2 inhibitor (RIPK2 IC50 = 0.13 µM; Kd for RIPK1, 4, and 5 are 46, >10,000, and >10,000 nM, respectively), making it a gold-standard tool for NOD/RIPK2/NF-κB pathway studies [1]. Conversely, Desmethyl-WEHI-345 analog is sourced as a general protein kinase inhibitor, with its primary bioactivity defined not by RIPK2 potency but by growth inhibition in a unique panel of colon cancer and transformed cell lines . This distinct target classification is a critical selection criterion, as using WEHI-345 would introduce a potent and specific RIPK2-dependent variable not present with the desmethyl analog.
| Evidence Dimension | Primary Reported Target Class & Associated Potency |
|---|---|
| Target Compound Data | Target: General 'protein kinase' . No RIPK2-specific IC50 reported. |
| Comparator Or Baseline | WEHI-345 (parent compound): Potent and selective RIPK2 kinase inhibitor [1]. IC50(RIPK2)=0.13 μM; Kd(RIPK1)=46 nM; Kd(RIPK4,5)>10,000 nM. |
| Quantified Difference | Qualitative difference: The target is shifted from a specific RIPK family member to a broader protein kinase inhibition profile. There is a >100-fold difference in reported RIPK2 binding affinity potential. |
| Conditions | Kinase assay using human recombinant RIPK2 (for comparator); general proliferation assays (for target compound). |
Why This Matters
This defines the experimental context of use; selecting the wrong analog will interrogate a different biological target (RIPK2 vs. a broader or alternative kinase), leading to flawed mechanistic conclusions.
- [1] Nature Communications. (2015). WEHI-345 is a selective inhibitor of RIPK2. (Figure 1c, 1d). Retrieved from https://www.nature.com/articles/ncomms7442/figures/1 View Source
